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Compound of Interest

Compound Name: M2N12

Cat. No.: B15586497 Get Quote

For Research Use Only. Not for human or veterinary diagnostic or therapeutic use.

This document provides essential safety and logistical information for the proper disposal of the

chemical compound M2N12 (CAS Number: 2376577-06-7). The following procedures are

based on available safety data and general laboratory best practices.

Immediate Safety and Handling Information
According to the Safety Data Sheet (SDS) provided by Cayman Chemical, M2N12 is not

classified as a hazardous substance under the Globally Harmonized System (GHS). Standard

laboratory safety protocols should be followed when handling this compound.

Personal Protective Equipment (PPE):

Hand Protection: Wear appropriate chemical-resistant gloves. Although no specific glove

material is recommended due to a lack of testing, nitrile gloves are a common choice for

general laboratory use.

Eye Protection: Safety glasses or goggles are recommended.

Skin and Body Protection: A laboratory coat should be worn.

First Aid Measures:

Inhalation: Move to fresh air. If any symptoms occur, consult a physician.
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Skin Contact: The product is generally not expected to cause skin irritation. Wash with soap

and water.

Eye Contact: Rinse opened eyes for several minutes under running water.

Ingestion: If symptoms persist, consult a doctor.

Quantitative Safety Data Summary
The following table summarizes the hazard ratings for M2N12 as provided in the Safety Data

Sheet.

Hazard Rating
System

Category Rating Description

NFPA Health 0

No hazard beyond

that of ordinary

combustible material.

Fire 0
Will not burn under

typical fire conditions.

Reactivity 0

Normally stable, even

under fire exposure

conditions, and is not

reactive with water.

HMIS Health 0
No significant risk to

health.

Flammability 0
Materials that will not

burn.

Reactivity 0 Minimal hazard.

M2N12 Disposal Protocol
As M2N12 is not classified as a hazardous substance, its disposal is generally less stringent

than for hazardous chemicals. However, it is imperative to adhere to all local, state, and

institutional regulations regarding chemical waste disposal.
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Step-by-Step Disposal Procedure:

Review Institutional Policies: Before proceeding, consult your institution's specific guidelines

for the disposal of non-hazardous chemical waste.

Container Labeling: Ensure the waste container holding M2N12 is clearly and accurately

labeled with the full chemical name: "6-chloro-7-[[[1-[(4-methylphenyl)methyl]-1H-1,2,3-

triazol-4-yl]methyl]amino]-5,8-quinolinedione" and CAS number "2376577-06-7".

Waste Segregation:

Do not mix M2N12 waste with hazardous waste streams (e.g., flammable solvents,

corrosive materials, or heavy metals).

Collect solid M2N12 waste in a designated, sealed container for non-hazardous solid

chemical waste.

Collect solutions of M2N12 in a designated, sealed container for non-hazardous aqueous

waste. Do not dispose of down the drain unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Arrange for Pickup/Disposal: Contact your institution's EHS or equivalent department to

arrange for the collection and disposal of the non-hazardous chemical waste container.

Experimental Workflow: M2N12 Disposal Decision
Pathway
The following diagram illustrates the decision-making process for the proper disposal of

M2N12.
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M2N12 Disposal Workflow

Start: M2N12 Waste for Disposal

Consult Safety Data Sheet (SDS)

Is the substance classified as hazardous?

Follow procedures for
non-hazardous chemical waste

No (per SDS)

Follow procedures for
hazardous chemical waste

Yes

Consult institutional and
local regulations

Segregate from other
waste streams

Label waste container clearly

Contact Environmental Health & Safety (EHS)
for pickup and disposal

End: Proper Disposal

Click to download full resolution via product page

Caption: M2N12 Disposal Decision Workflow.
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Disclaimer: The information provided is based on the available Safety Data Sheet for M2N12. It

is the user's responsibility to develop proper handling and disposal methods based on their

specific conditions of use and to comply with all applicable regulations.

To cite this document: BenchChem. [Proper Disposal Procedures for M2N12]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15586497#m2n12-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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